Cas no 1125-66-2 (4-Chloro-3-ethyl-5-methylphenol)

4-Chloro-3-ethyl-5-methylphenol structure

1125-66-2 structure

Product Name:4-Chloro-3-ethyl-5-methylphenol

CAS No:1125-66-2

MF:C₉H₁₁ClO

MW:170.636041879654

CID:237260

PubChem ID:246771

Update Time:2025-04-19

4-Chloro-3-ethyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3-ethyl-5-methyl-phenol
- 4-chloro-3-ethyl-5-methylphenol
- 3-Aethyl-4-chlor-5-methyl-phenol
- 3-ethyl-4-chloro-5-methyl-phenol
- 4-Chlor-5-methyl-3-ethyl-phenol
- AC1L6IT5
- AC1Q2TCS
- AC1Q3L72
- AR-1G1632
- CTK0I4251
- NSC60263
- 4-Chloro-3-ethyl-5-methylphenol #
- Phenol, 4-chloro-3-ethyl-5-methyl-
- AKOS006274900
- DTXSID00289313
- 1125-66-2
- NSC-60263
- KOIPGHKKJDOUNZ-UHFFFAOYSA-N
- 4-Chloro-3-ethyl-5-methylphenol
- Inchi： 1S/C9H11ClO/c1-3-7-5-8(11)4-6(2)9(7)10/h4-5,11H,3H2,1-2H3
- InChI Key： KOIPGHKKJDOUNZ-UHFFFAOYSA-N
- SMILES： ClC1C(C)=CC(=CC=1CC)O

Computed Properties

Exact Mass: 170.04993
Monoisotopic Mass: 170.0498427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 9
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.0793 (rough estimate)
Boiling Point: 241.51°C (rough estimate)
Refractive Index: 1.5240 (estimate)
PSA: 20.23

4-Chloro-3-ethyl-5-methylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C383420-10mg	4-Chloro-3-ethyl-5-methylphenol	1125-66-2		10mg	$ 50.00	2022-06-06
TRC	C383420-50mg	4-Chloro-3-ethyl-5-methylphenol	1125-66-2		50mg	$ 115.00	2022-06-06
TRC	C383420-100mg	4-Chloro-3-ethyl-5-methylphenol	1125-66-2		100mg	$ 185.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648535-1g	4-Chloro-3-ethyl-5-methylphenol	1125-66-2	98%	1g	￥9975.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648535-5g	4-Chloro-3-ethyl-5-methylphenol	1125-66-2	98%	5g	￥19619.00	2024-08-09

4-Chloro-3-ethyl-5-methylphenol Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

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